9,9-Dimethyl-10-(3-(4-carbamoyl-4-piperidinopiperidino)propyl)acridan 2HCl hydrate

• CAS No.: 28058-63-1
• Molecular Formula: C29H42Cl2N4O
• Molecular Weight: 533.6 g/mol
• IUPAC Name: 1-[3-(9,9-dimethylacridin-10-yl)propyl]-4-piperidin-1-ium-1-ylpiperidin-1-ium-4-carboxamide;dichloride
• InChI: InChI=1S/C29H40N4O.2ClH/c1-28(2)23-11-4-6-13-25(23)33(26-14-7-5-12-24(26)28)20-10-17-31-21-15-29(16-22-31,27(30)34)32-18-8-3-9-19-32;;/h4-7,11-14H,3,8-10,15-22H2,1-2H3,(H2,30,34);2*1H
• InChI Key: ZHSFBTTUQMEWAM-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2=CC=CC=C2N(C3=CC=CC=C31)CCC[NH+]4CCC(CC4)(C(=O)N)[NH+]5CCCCC5)C.[Cl-].[Cl-]

Description

9,9-Dimethyl-10-(3-(4-carbamoyl-4-piperidinopiperidino)propyl)acridan 2HCl hydrate is a synthetic acridan derivative characterized by a dimethyl-substituted acridan core linked to a piperidine-piperidine carbamoyl moiety via a propyl chain. The compound exists as a dihydrochloride hydrate, enhancing its solubility and stability for pharmaceutical applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 9,9-Dimethyl-10-(3-(4-carbamoyl-4-piperidinopiperidino)propyl)acridan 2HCl hydrate involves multiple steps. One common method starts with the preparation of 9,9-dimethylacridine, which is then reacted with a piperidine derivative to introduce the piperidinopiperidino group. The final step involves the addition of hydrochloric acid to form the 2HCl hydrate .

Industrial Production Methods

Industrial production of this compound typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include the use of catalysts and controlled temperature and pressure conditions to facilitate the reactions efficiently .

Chemical Reactions Analysis

Types of Reactions

9,9-Dimethyl-10-(3-(4-carbamoyl-4-piperidinopiperidino)propyl)acridan 2HCl hydrate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form different derivatives.

Reduction: Reduction reactions can modify the functional groups attached to the acridan core.

Substitution: Substitution reactions can introduce new functional groups, altering the compound’s properties.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various organic solvents. Reaction conditions such as temperature, pH, and solvent choice are crucial for achieving the desired products .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield acridine derivatives, while substitution reactions can produce a wide range of functionalized acridans .

Scientific Research Applications

Chemistry

In chemistry, 9,9-Dimethyl-10-(3-(4-carbamoyl-4-piperidinopiperidino)propyl)acridan 2HCl hydrate is used as an intermediate in the synthesis of various organic compounds. Its unique structure allows for the creation of complex molecules with specific properties .

Biology

In biological research, this compound is studied for its potential interactions with biological molecules. Its ability to bind to certain proteins and enzymes makes it a valuable tool in biochemical studies .

Medicine

In medicine, 9,9-Dimethyl-10-(3-(4-carbamoyl-4-piperidinopiperidino)propyl)acridan 2HCl hydrate is explored for its potential therapeutic applications. It may be used in the development of new drugs targeting specific molecular pathways .

Industry

In industrial applications, this compound is used in the production of advanced materials, such as polymers and coatings. Its stability and reactivity make it suitable for various manufacturing processes .

Mechanism of Action

The mechanism of action of 9,9-Dimethyl-10-(3-(4-carbamoyl-4-piperidinopiperidino)propyl)acridan 2HCl hydrate involves its interaction with molecular targets such as proteins and enzymes. The compound can bind to these targets, altering their activity and leading to specific biological effects. The pathways involved may include signal transduction, gene expression, and metabolic regulation .

Comparison with Similar Compounds

Structural Features

The compound’s uniqueness lies in its 4-carbamoyl-4-piperidinopiperidino substituent, distinguishing it from other acridan derivatives. Key structural comparisons include:

Compound Name	Core Structure	Substituent(s)	Molecular Formula	Molecular Weight	Reference
9,9-Dimethyl-10-(3-(4-carbamoyl-4-piperidinopiperidino)propyl)acridan 2HCl hydrate	Acridan	3-(4-carbamoyl-4-piperidinopiperidino)propyl, dimethyl groups, 2HCl, hydrate	Not explicitly provided	—	—
Dimetacrine	Acridan	3-(dimethylamino)propyl, dimethyl groups	C20H26N2	294.44
Monometacrine	Acridan	3-(methylamino)propyl, dimethyl groups	C19H24N2	280.41
Clocapramine Hydrochloride Hydrate	Dibenzazepine	3-chloro-dibenzazepine, bipiperidine carboxamide	C28H37ClN4O·2HCl·H2O	572.01

Key Observations :

• Acridan Derivatives: Dimetacrine and monometacrine share the acridan core but lack the complex piperidine-carbamoyl side chain, resulting in simpler pharmacokinetic profiles .
• Dibenzazepine Analogs : Clocapramine, though structurally distinct (dibenzazepine core), shares the dihydrochloride hydrate formulation, suggesting comparable stability and solubility challenges .

Pharmacological Activity

• Antidepressant Potential: Dimetacrine and monometacrine are classified as tricyclic antidepressants (TCAs) with norepinephrine reuptake inhibition . The target compound’s piperidine-carbamoyl group may enhance receptor affinity or metabolic stability.
• Mechanistic Contrast : Nefazodone (a triazole antidepressant in ) operates via serotonin receptor antagonism, highlighting divergent mechanisms despite overlapping therapeutic classes .

Physicochemical Properties

Property	Target Compound (Inferred)	Dimetacrine	Clocapramine Hydrochloride Hydrate
Solubility	Likely polar due to HCl and hydrate	Sparingly soluble in water	Freely soluble in acetic acid
Stability	Hydrate form improves stability	Light-sensitive	Light-sensitive; gradual discoloration
Melting Point	—	—	~260°C (decomposition)

Notes:

• The hydrate and hydrochloride salt in the target compound likely enhance aqueous solubility, critical for oral bioavailability .
• Clocapramine’s decomposition at 260°C underscores the thermal instability common to hydrochloride hydrates .

Regulatory and Industrial Status

• Dimetacrine : FDA-approved with harmonized HS 29339990 and SITC 51577 codes .
• Clocapramine : USP purity standard ≥98.0%, emphasizing stringent quality control for clinical use .
• Target Compound: No direct regulatory data are available, but its structural complexity may necessitate advanced analytical methods (e.g., titration, IR spectroscopy) akin to diphenoxylate hydrochloride testing .